1-[(3S,4S)-5-Hydroxy-4-methyloxolan-3-yl]ethanone

• CAS RN: 188300-71-2
• Molecular Formula: C7H12O3
• Molecular Weight: 144.17 g/mol
• IUPAC Name: 1-[(3S,4S)-5-hydroxy-4-methyloxolan-3-yl]ethanone
• InChI: InChI=1S/C7H12O3/c1-4-6(5(2)8)3-10-7(4)9/h4,6-7,9H,3H2,1-2H3/t4-,6+,7?/m0/s1
• InChI Key: CLYSZQBIUYRLNX-KGYJPBEYSA-N
• Isomeric SMILES: C[C@H]1[C@@H](COC1O)C(=O)C
• SMILES: CC1C(COC1O)C(=O)C
• synonyms: Ethanone, 1-[(3R,4R)-tetrahydro-5-hydroxy-4-methyl-3-furanyl]-, rel- (9CI)

Description

1-[(3S,4S)-5-Hydroxy-4-methyloxolan-3-yl]ethanone is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as HOMO and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 1-[(3S,4S)-5-Hydroxy-4-methyloxolan-3-yl]ethanone is not fully understood. However, studies have shown that it may act by inhibiting the activity of certain enzymes involved in inflammation and oxidative stress. It may also modulate signaling pathways involved in cell growth and survival.
Biochemical and Physiological Effects:
1-[(3S,4S)-5-Hydroxy-4-methyloxolan-3-yl]ethanone has been found to have several biochemical and physiological effects. It has been reported to reduce the levels of pro-inflammatory cytokines and oxidative stress markers. It may also increase the levels of anti-inflammatory cytokines and enhance the activity of antioxidant enzymes.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-[(3S,4S)-5-Hydroxy-4-methyloxolan-3-yl]ethanone in lab experiments is its potential therapeutic applications. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in various applications.

Future Directions

There are several future directions for the research on 1-[(3S,4S)-5-Hydroxy-4-methyloxolan-3-yl]ethanone. One direction is to further investigate its mechanism of action to optimize its use in various therapeutic applications. Another direction is to study its potential use in the treatment of neurodegenerative diseases. Additionally, research can be conducted to explore its potential use in the development of new drugs for the treatment of various diseases.
In conclusion, 1-[(3S,4S)-5-Hydroxy-4-methyloxolan-3-yl]ethanone is a chemical compound that has potential therapeutic applications. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential and optimize its use in various applications.

Synthesis Methods

The synthesis of 1-[(3S,4S)-5-Hydroxy-4-methyloxolan-3-yl]ethanone involves the reaction of 4-methyl-3-penten-2-one with L-(+)-tartaric acid in the presence of a catalyst. This method has been reported to yield the desired product with high purity and yield.

Scientific Research Applications

1-[(3S,4S)-5-Hydroxy-4-methyloxolan-3-yl]ethanone has been studied extensively for its potential therapeutic applications. It has been reported to have anti-inflammatory, antioxidant, and anti-cancer properties. In addition, this compound has been found to exhibit neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.